Cas no 1909319-99-8 (1-(dimethylamino)cyclobutylmethanesulfonamide)

• Product Name: 1-(dimethylamino)cyclobutylmethanesulfonamide
• CAS No: 1909319-99-8
• MDL: MFCD29763218
• CID: 4629074
• PubChem ID: 121582826
• Update Time: 2025-07-27

1-(dimethylamino)cyclobutylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• [1-(dimethylamino)cyclobutyl]methanesulfonamide
• 1-(dimethylamino)cyclobutylmethanesulfonamide

• MDL： MFCD29763218

Additional information on 1-(dimethylamino)cyclobutylmethanesulfonamide

Professional Introduction to 1-(dimethylamino)cyclobutylmethanesulfonamide (CAS No. 1909319-99-8)

1-(dimethylamino)cyclobutylmethanesulfonamide, with the CAS number 1909319-99-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various applications in medicinal chemistry. The presence of both a dimethylamino group and a cyclobutyl moiety in its molecular structure contributes to its distinct chemical behavior and potential biological activity.

The dimethylamino group is a key feature of this compound, as it introduces basicity and can participate in hydrogen bonding interactions. This property is particularly valuable in drug design, where the ability to form hydrogen bonds can enhance binding affinity to biological targets. The cyclobutyl ring, on the other hand, provides steric hindrance and influences the overall shape and flexibility of the molecule. These structural elements combined make 1-(dimethylamino)cyclobutylmethanesulfonamide a versatile building block for the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of a cyclobutyl group into the sulfonamide framework can lead to enhanced metabolic stability and improved pharmacokinetic profiles. This has prompted researchers to explore the potential of 1-(dimethylamino)cyclobutylmethanesulfonamide as a lead compound for drug discovery.

One of the most exciting areas of research involving 1-(dimethylamino)cyclobutylmethanesulfonamide is its application in oncology. Preclinical studies have shown that sulfonamide derivatives can interact with specific enzymes and proteins involved in cancer cell proliferation and survival. The dimethylamino group enhances the compound's ability to penetrate the cell membrane, while the cyclobutyl ring stabilizes its binding to target proteins. These characteristics make it an attractive candidate for further development into an anticancer therapeutic.

Another promising application is in the field of central nervous system (CNS) drug discovery. The ability of sulfonamides to cross the blood-brain barrier has been well-documented, and modifications such as the dimethylamino group can further enhance this property. Researchers are investigating 1-(dimethylamino)cyclobutylmethanesulfonamide as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Its unique structural features may allow it to interact with neurotransmitter receptors and modulate neuronal activity.

The synthesis of 1-(dimethylamino)cyclobutylmethanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group typically involves reactions with sulfonyl chlorides or sulfonyl azides, while the dimethylamino group can be incorporated through reductive amination or other nucleophilic substitution reactions. The cyclobutyl ring is often derived from cyclobutanone or cyclobutyric acid derivatives, which are then functionalized to introduce the desired substituents.

In terms of analytical characterization, 1-(dimethylamino)cyclobutylmethanesulfonamide is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about its molecular structure, purity, and chemical properties. NMR spectroscopy is particularly useful for confirming the presence of the dimethylamino, cyclobutyl, and sulfonamide groups, while MS helps determine its molecular weight and fragmentation pattern.

The pharmacological evaluation of 1-(dimethylamino)cyclobutylmethanesulfonamide involves both in vitro and in vivo studies. In vitro assays are used to assess its interaction with biological targets such as enzymes and receptors, while in vivo studies evaluate its efficacy and safety in animal models. These studies provide crucial data for understanding its potential therapeutic applications and for guiding further development efforts.

One notable aspect of this compound is its potential role in developing treatments for infectious diseases. Sulfonamide derivatives have historically been used as antibiotics due to their ability to inhibit bacterial growth by interfering with essential metabolic pathways. While modern antibiotics have largely replaced traditional sulfonamides for treating bacterial infections, they remain effective against certain pathogens and continue to be studied for their potential use against resistant strains or in combination therapies.

Furthermore, 1-(dimethylamino)cyclobutylmethanesulfonamide may find applications in agrochemicals. Sulfonamide-based compounds have been used as herbicides, fungicides, and insecticides due to their broad-spectrum activity against pests and pathogens. The unique structural features of this compound could make it an effective tool for developing new crop protection agents that are more environmentally friendly and sustainable.

Future research directions for 1-(dimethylamino)cyclobutylmethanesulfonamide include exploring its potential use in targeted drug delivery systems. By incorporating this compound into nanoparticles or other delivery vehicles, researchers aim to enhance its bioavailability and improve therapeutic outcomes. Additionally, computational methods such as molecular modeling can be used to predict how this compound interacts with biological targets at an atomic level, providing insights that can guide rational drug design.

In conclusion, 1-(dimethylamino)cycлобутылметодансульфонамид (CAS No. 1909319-99-8) is a multifaceted chemical entity with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing drug discovery and development efforts worldwide.